3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid

• IUPAC Name: 3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid
• InChI: InChI=1S/C14H15NO5/c1-15(7-6-14(17)18)13(16)5-3-10-2-4-11-12(8-10)20-9-19-11/h2-5,8H,6-7,9H2,1H3,(H,17,18)/b5-3+
• InChI Key: SGPOVEUYUFVDMN-HWKANZROSA-N
• Canonical SMILES: CN(CCC(=O)O)C(=O)C=CC1=CC2=C(C=C1)OCO2
• Isomeric SMILES: CN(CCC(=O)O)C(=O)/C=C/C1=CC2=C(C=C1)OCO2
• Molecular Formula: C14H15NO5
• Molecular Weight: 277.27 g/mol

Description

3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid, also known as BAMPA, is a chemical compound that belongs to the family of amino acids. BAMPA has been widely studied for its potential use in scientific research due to its unique properties and ability to selectively activate specific receptors in the brain.

Mechanism of Action

3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid acts as an agonist of the GABA receptor by binding to specific sites on the receptor and activating it. This leads to an increase in inhibitory neurotransmission, which can have various effects on neuronal activity and behavior. This compound has also been shown to modulate the function of other receptors, such as the glycine receptor and kainate receptor, by binding to allosteric sites on these receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the brain. For example, this compound has been shown to increase the release of GABA, which can lead to an increase in inhibitory neurotransmission. This compound has also been shown to modulate the function of other neurotransmitters, such as glutamate and acetylcholine, which can have various effects on neuronal activity and behavior.

Advantages and Limitations for Lab Experiments

3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid has several advantages for use in lab experiments. For example, this compound is a potent and selective agonist of the GABA receptor, which makes it a useful tool for studying the function of this receptor. This compound is also relatively stable and can be easily synthesized, which makes it a cost-effective tool for research. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may have off-target effects on other receptors, which can complicate the interpretation of results. Additionally, this compound may have limited solubility in certain solutions, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for research on 3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid. One area of interest is the development of more potent and selective agonists of the GABA receptor, which could have potential therapeutic applications for neurological disorders such as epilepsy and anxiety. Another area of interest is the study of the effects of this compound on other neurotransmitter systems, such as dopamine and serotonin, which could have implications for the treatment of psychiatric disorders. Additionally, the use of this compound in combination with other compounds, such as drugs or genetic manipulations, could lead to new insights into the function of specific receptors in the brain.

Synthesis Methods

3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid can be synthesized through a multistep process that involves the reaction of 3-(1,3-benzodioxol-5-yl)prop-2-enoyl chloride with methylamine, followed by the addition of 2-bromoacetic acid. The resulting product is then purified through various techniques, such as column chromatography, to obtain pure this compound.

Scientific Research Applications

3-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid has been widely used in scientific research to study the function of specific receptors in the brain, such as the GABA receptor. This compound is a potent and selective agonist of the GABA receptor, which plays a crucial role in regulating neuronal excitability and inhibitory neurotransmission. This compound has also been used to study the function of other receptors, such as the glycine receptor and kainate receptor.